Cas no 1627563-96-5 (6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinoline)
6-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinoline is a boronic ester derivative of tetrahydroquinoline, featuring a stable tetra-substituted dioxaborolane group. This compound serves as a versatile intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, due to its enhanced air and moisture stability compared to free boronic acids. The tetrahydroquinoline scaffold provides a rigid, nitrogen-containing heterocyclic framework, making it valuable in pharmaceutical and agrochemical applications. The tetramethyl dioxaborolane moiety improves solubility in organic solvents and facilitates purification. Its robust stability under various reaction conditions ensures reliable performance in multi-step syntheses, making it a preferred choice for constructing complex molecules.
1627563-96-5 structure
Product Name:6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinoline
CAS No:1627563-96-5
MF:C15H22BNO2
MW:259.15168428421
MDL:MFCD22690668
CID:4609707
PubChem ID:75412452
Update Time:2025-07-02
6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3,4-Tetrahydroquinoline-6-boronic acid, pinacol ester
- 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinoline
- 1,2,3,4-Tetrahydroquinoline-6-boronic acid pinacol ester
- 6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinoline
-
- MDL： MFCD22690668
- Inchi： 1S/C15H22BNO2/c1-14(2)15(3,4)19-16(18-14)12-7-8-13-11(10-12)6-5-9-17-13/h7-8,10,17H,5-6,9H2,1-4H3
- InChI Key： ISDHEULQJVJXED-UHFFFAOYSA-N
- SMILES： O1B(C2=CC=C3C(=C2)CCCN3)OC(C)(C)C1(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 329
- Topological Polar Surface Area: 30.5
6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR901143-100mg |
1,2,3,4-Tetrahydroquinoline-6-boronic acid, pinacol ester |
1627563-96-5 | 97% | 100mg |
£222.00 | 2025-02-20 | |
| Apollo Scientific | OR901143-250mg |
1,2,3,4-Tetrahydroquinoline-6-boronic acid, pinacol ester |
1627563-96-5 | 97% | 250mg |
£443.00 | 2025-02-20 | |
| Apollo Scientific | OR901143-1g |
1,2,3,4-Tetrahydroquinoline-6-boronic acid, pinacol ester |
1627563-96-5 | 97% | 1g |
£1025.00 | 2025-02-20 | |
| Chemenu | CM535929-1g |
6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinoline |
1627563-96-5 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Enamine | EN300-216952-0.05g |
6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinoline |
1627563-96-5 | 0.05g |
$600.0 | 2023-09-16 | ||
| Enamine | EN300-216952-0.1g |
6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinoline |
1627563-96-5 | 0.1g |
$628.0 | 2023-09-16 | ||
| Enamine | EN300-216952-0.25g |
6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinoline |
1627563-96-5 | 0.25g |
$657.0 | 2023-09-16 | ||
| Enamine | EN300-216952-0.5g |
6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinoline |
1627563-96-5 | 0.5g |
$685.0 | 2023-09-16 | ||
| Enamine | EN300-216952-1.0g |
6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinoline |
1627563-96-5 | 1g |
$813.0 | 2023-05-24 | ||
| Enamine | EN300-216952-2.5g |
6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinoline |
1627563-96-5 | 2.5g |
$1399.0 | 2023-09-16 |
6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinoline Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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